4-methoxy-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide
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Overview
Description
4-methoxy-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been the subject of significant scientific research in recent years. This compound is of interest to researchers due to its potential applications in the field of medicine and its unique mechanism of action. In
Scientific Research Applications
- The compound’s dense net of hydrogen bonds and its arrangement within layered structures make it a potential candidate for nonlinear optical applications . Researchers have explored its use in non-linear optics, including optical triggering, light frequency transducers, and modulators.
- 4-methoxy-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide derivatives have been investigated for their biological effects. While specific studies on this compound are limited, related pyridine derivatives have shown promise in various biomedical contexts .
- For instance, some derivatives have been evaluated as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2) and platelet-derived growth factor-β (PDGF-β), potentially impacting collagen deposition in liver fibrosis models .
Nonlinear Optics and Electro-Optic Materials
Biomedical Applications
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with ret (c-ret), a receptor tyrosine kinase . RET plays a crucial role in cell survival, differentiation, and proliferation .
Mode of Action
It’s known that molecules of this class can form hydrogen bonds with their targets . This interaction can lead to changes in the target’s function, potentially inhibiting its activity .
Biochemical Pathways
Similar compounds have been shown to affect the signaling pathways associated with their targets . For instance, inhibition of RET can disrupt various downstream signaling pathways, leading to altered cell behavior .
Result of Action
Similar compounds have been shown to exhibit significant activity against certain types of cells . For example, some compounds have demonstrated anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
Action Environment
It’s known that factors such as ph, temperature, and the presence of other molecules can affect the activity of similar compounds .
properties
IUPAC Name |
4-methoxy-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-24-18-4-2-16(3-5-18)19(23)21-14-15-8-12-22(13-9-15)17-6-10-20-11-7-17/h2-7,10-11,15H,8-9,12-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAHWUOQOZCZGLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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